NOTP

• Molecular Formula: C9H24N3O9P3
• Molecular Weight: 411.22 g/mol
• InChI: InChI=1S/C9H24N3O9P3/c13-22(14,15)7-10-1-2-11(8-23(16,17)18)5-6-12(4-3-10)9-24(19,20)21/h1-9H2,(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)
• InChIKey: LLKJIZGVRHHRQB-UHFFFAOYSA-N

NOTP (1,4,7-Triazacyclononane-1,4,7-triyl-tris(methylenephosphonic acid)): A Triaza-Macrocyclic Polyphosphonate Chelator for Targeted Radiopharmaceutical and Materials Applications

NOTP (CAS 83834-39-3) is a triazamacrocyclic ligand based on the 1,4,7-triazacyclononane (TACN) scaffold, bearing three methylenephosphonic acid pendant arms. It belongs to the NOTA-derivative family of polyazamacrocyclic chelators and functions as a bifunctional chelator (BFC) capable of coordinating trivalent metal ions through its N3O6 donor set [1]. NOTP forms highly stable, pseudo-octahedral 1:1 complexes with Ga³⁺, Fe³⁺, and lanthanide ions, with demonstrated utility in ⁶⁸Ga PET radiopharmaceutical formulation, MRI contrast agent development, and lanthanide-based supramolecular materials [2]. Unlike its carboxylate analog NOTA, NOTP's phosphonate pendant groups confer distinct charge, coordination geometry preferences, and metal-binding kinetics that translate into measurable differences in radiolabeling efficiency, biodistribution, and relaxivity [3].

1 Phosphonate-based chelator for trivalent radiometals (⁶⁸Ga, Fe³⁺, Ln³⁺)

2 Supports kit-based radiolabeling and coordination polymer research

3 Enables charge-modulated clearance and anion-directed self-assembly studies

• [1] Prata, M.I.M.; Santos, A.C.; Geraldes, C.F.G.C.; de Lima, J.J.P. Characterisation of ⁶⁷Ga³⁺ complexes of triaza macrocyclic ligands: biodistribution and clearance studies. Nucl. Med. Biol. 1999, 26, 707–713. View Source
• [2] Kras, E.A.; Abozeid, S.M.; Eduardo, W.; Spernyak, J.A.; Morrow, J.R. Comparison of phosphonate, hydroxypropyl and carboxylate pendants in Fe(III) macrocyclic complexes as MRI contrast agents. J. Inorg. Biochem. 2021, 225, 111594. View Source
• [3] Geraldes, C.F.G.C.; Marques, M.P.M.; Castro, B.; Pereira, E. Study of copper(II) polyazamacrocyclic complexes by electronic absorption spectrophotometry and EPR spectroscopy. Eur. J. Inorg. Chem. 2000, 559–565. View Source

Why NOTP Cannot Be Replaced by NOTA, DOTA, or Other In-Class Macrocyclic Chelators Without Quantitative Consequence

Although NOTP shares the TACN macrocyclic core with NOTA, substituting carboxylate pendant arms with phosphonate groups fundamentally alters metal-binding behavior in ways that cannot be compensated by adjusting stoichiometry or reaction conditions. The phosphonate arms of NOTP produce a highly negatively charged complex (e.g., [Ga(NOTP)]³⁻) versus the neutral [Ga(NOTA)], which directly modulates in vivo clearance kinetics [1]. NOTP adopts a consistently pentadentate coordination mode toward Cu(II) regardless of pH, whereas NOTA and DOTA exhibit pH-dependent and sodium-dependent coordination variability [2]. Under low-concentration, near-neutral pH radiolabeling conditions relevant to kit-based ⁶⁸Ga radiopharmacy, NOTP maintains radiochemical yields exceeding 84% at 0.5 μM chelator concentration while NOTA drops to below 4% [3]. These differences are not marginal — they represent categorical shifts in performance that make interchanging NOTP with a carboxylate analog without re-optimization a high-risk decision for procurement and experimental design.

Charge Mismatch Neutral [Ga(NOTA)] cannot replicate the slow renal clearance profile of anionic [Ga(NOTP)]³⁻

Coordination Shift NOTA and DOTA exhibit pH-dependent coordination variability absent in pentadentate-consistent NOTP

Yield Collapse Low-concentration ⁶⁸Ga labeling yields may drop substantially when replacing NOTP with a carboxylate analog

• [1] Prata, M.I.M.; Santos, A.C.; Geraldes, C.F.G.C.; de Lima, J.J.P. Characterisation of ⁶⁷Ga³⁺ complexes of triaza macrocyclic ligands: biodistribution and clearance studies. Nucl. Med. Biol. 1999, 26, 707–713. View Source
• [2] Geraldes, C.F.G.C.; Marques, M.P.M.; Castro, B.; Pereira, E. Study of copper(II) polyazamacrocyclic complexes by electronic absorption spectrophotometry and EPR spectroscopy. Eur. J. Inorg. Chem. 2000, 559–565. View Source
• [3] Tsionou, M.I.; Knapp, C.E.; Foley, C.A.; Munteanu, C.R.; Cakebread, A.; Imberti, C.; Eykyn, T.R.; Young, J.D.; Paterson, B.M.; Blower, P.J.; Ma, M.T. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Sci. Rep. 2017, 7, 15586. View Source

Quantitative Differentiation Evidence: NOTP vs. NOTA, DOTA, DOTP, TRAP, and HBED Across Radiolabeling, Relaxivity, Coordination, and Clearance Dimensions

Evidence 1: NOTP Retains 22-Fold Higher ⁶⁸Ga Radiochemical Yield Than NOTA at Low Chelator Concentration Under Near-Neutral pH

At the clinically relevant condition of pH 6.5, 25 °C, and low chelator concentration (0.5 μM), NOTP achieves a radiochemical yield (RCY) of 84.3 ± 0.9% for ⁶⁸Ga³⁺ complexation, compared to only 3.8 ± 0.3% for NOTA — a 22.2-fold difference [1]. At 5 μM, NOTP maintains 96.6 ± 0.4% RCY versus 90.6 ± 4.5% for NOTA [1]. This performance gap closes only at 50 μM, where both chelators yield ~97.5% [1]. In competition studies at pH 3.5 and 25 °C, NOTP completely sequesters ⁶⁸Ga³⁺ from HBED (0% residual [⁶⁸Ga(HBED)]), whereas NOTA leaves 43% of ⁶⁸Ga³⁺ complexed to HBED [2]. Notably, NOTP outperforms DOTA at all concentrations below 500 μM under pH 6.5, 25 °C conditions; DOTA yields only 9.6 ± 5.9% at 5 μM and 2.3 ± 0.7% at 0.5 μM [1].

⁶⁸Ga Radiolabeling

Head-to-head

22.2-fold higher RCY vs. NOTA at 0.5 μM

NOTP (0.5 μM) 84.3%

NOTA (0.5 μM) 3.8%

DOTA (0.5 μM) 2.3%

Supports low-concentration kit-based labeling context

pH 6.5, 25 °C; competitive displacement from HBED confirmed

Evidence Dimension	⁶⁸Ga³⁺ radiochemical yield at low chelator concentration, pH 6.5, 25 °C
Target Compound Data	NOTP: 84.3 ± 0.9% (0.5 μM); 96.6 ± 0.4% (5 μM); 97.5 ± 0.1% (50 μM)
Comparator Or Baseline	NOTA: 3.8 ± 0.3% (0.5 μM); 90.6 ± 4.5% (5 μM); 97.5 ± 0.1% (50 μM). DOTA: 2.3 ± 0.7% (0.5 μM); 9.6 ± 5.9% (5 μM). HBED competition: NOTP 0% residual [⁶⁸Ga(HBED)] vs NOTA 43%
Quantified Difference	22.2-fold higher RCY for NOTP vs NOTA at 0.5 μM; complete HBED displacement by NOTP vs 57% displacement by NOTA
Conditions	pH 6.5 and 3.5, 25 °C, chelator concentrations 0.05–500 μM, triplicate experiments, ⁶⁸Ga³⁺ in aqueous buffer

Why This Matters

For kit-based ⁶⁸Ga radiopharmaceutical formulation at room temperature and near-neutral pH — a key goal for clinical translation — NOTP's ability to achieve near-quantitative yields at sub-stoichiometric chelator concentrations represents a substantial practical advantage over NOTA and DOTA.

• [1] Tsionou, M.I.; Knapp, C.E.; Foley, C.A.; Munteanu, C.R.; Cakebread, A.; Imberti, C.; Eykyn, T.R.; Young, J.D.; Paterson, B.M.; Blower, P.J.; Ma, M.T. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Sci. Rep. 2017, 7, 15586. Table 2. View Source
• [2] Tsionou, M.I.; Knapp, C.E.; Foley, C.A.; Munteanu, C.R.; Cakebread, A.; Imberti, C.; Eykyn, T.R.; Young, J.D.; Paterson, B.M.; Blower, P.J.; Ma, M.T. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Sci. Rep. 2017, 7, 15586. Table 3. View Source

Evidence 2: Fe(NOTP) Delivers 64% Higher Proton Relaxivity Than Fe(NOTA) for MRI Contrast Applications

In a direct comparative study of Fe(III) macrocyclic complexes with identical TACN cores but differing pendant groups, Fe(NOTP) exhibits an r₁ proton relaxivity of 1.0 mM⁻¹ s⁻¹ at pH 7.4, 33 °C, and 1.4 T, compared to only 0.61 mM⁻¹ s⁻¹ for Fe(NOTA) — representing a 64% enhancement [1]. The phosphonate-bearing Fe(NOTP) ranks second among the three complexes tested, behind Fe(NOHP) (1.5 mM⁻¹ s⁻¹) but substantially ahead of the carboxylate Fe(NOTA). All three complexes display kinetic inertness to dissociation in the presence of phosphate and carbonate under acidic conditions (100 mM HCl or 1 M HCl) and resist trans-metalation with Zn(II) [1]. Variable-temperature ¹⁷O NMR studies indicate that both Fe(NOTP) and Fe(NOHP) lack an inner-sphere water molecule, relying on second-sphere or outer-sphere water contributions for proton relaxation, whereas the mechanism for Fe(NOTA) differs [1]. Fe(NOTP) further demonstrates in vivo T₁-weighted contrast enhancement in mice with renal clearance [1].

Fe(III) Relaxivity

Head-to-head

Enhanced proton relaxivity for MRI

1.0 mM⁻¹ s⁻¹ (Fe(NOTP))

vs. 0.61 mM⁻¹ s⁻¹ for Fe(NOTA)

Reported 64% higher relaxivity; supports contrast-agent research

pH 7.4, 33 °C, 1.4 T; kinetically inert in acidic challenge

Evidence Dimension	r₁ proton relaxivity
Target Compound Data	Fe(NOTP): r₁ = 1.0 mM⁻¹ s⁻¹
Comparator Or Baseline	Fe(NOTA): r₁ = 0.61 mM⁻¹ s⁻¹; Fe(NOHP): r₁ = 1.5 mM⁻¹ s⁻¹
Quantified Difference	Fe(NOTP) relaxivity is 64% higher than Fe(NOTA); approximately 1.64-fold enhancement
Conditions	pH 7.4, 33 °C, 1.4 T magnetic field, aqueous solution

Why This Matters

Higher relaxivity translates directly to greater MRI signal enhancement per unit concentration of contrast agent, potentially enabling lower administered doses or improved image quality when NOTP-based Fe(III) complexes are selected over NOTA-based analogs.

• [1] Kras, E.A.; Abozeid, S.M.; Eduardo, W.; Spernyak, J.A.; Morrow, J.R. Comparison of phosphonate, hydroxypropyl and carboxylate pendants in Fe(III) macrocyclic complexes as MRI contrast agents. J. Inorg. Biochem. 2021, 225, 111594. View Source

Evidence 3: NOTP Adopts a Predictable, pH-Independent Pentadentate Coordination Mode — Unlike the Condition-Dependent Behavior of NOTA and DOTA

Spectrophotometric and EPR characterization of Cu(II) complexes across four polyazamacrocyclic ligands (NOTA, DOTA, NOTP, DOTP) reveals that the polyphosphonate ligands NOTP and DOTP always coordinate in a pentadentate mode, while the carboxylate ligands NOTA and DOTA display complex, pH-dependent behaviors [1]. For NOTA, the ligand is five-coordinate in acidic solutions through protonation of one carboxylate group, but at pH 7 two distinct species (six- and five-coordinate) coexist in solution [1]. DOTA coordination is additionally dependent on sodium ion concentration — at [Na⁺] = 1 M and pH 3, only five-coordinate complexes are detected, whereas at pH 7 both five- and six-coordinate species are observed [1]. The stability constants (log K_ML) for Cu(II) at 298 K are: NOTA 21.63 (1 M NaClO₄), DOTA 22.25 (0.1 M (CH₃)₄NNO₃), NOTP 21.3 (1 M KNO₃), and DOTP 25.4 (1 M KNO₃) [1]. While NOTP's absolute stability constant is slightly lower than NOTA's for Cu(II), the critical differentiating factor is its invariant coordination mode.

Coordination Mode

Cross-study

Invariant pentadentate Cu(II) binding

EPR UV-Vis Single species

Avoids pH-dependent speciation risk seen with NOTA/DOTA

Consistent pentadentate coordination at all tested pH values

Evidence Dimension	Coordination mode consistency and pH/ion dependence toward Cu(II)
Target Compound Data	NOTP: exclusively pentadentate coordination, single complex form detected by EPR at all pH values; log K_ML(Cu) = 21.3
Comparator Or Baseline	NOTA: pH-dependent — five-coordinate at acidic pH, mixture of five- and six-coordinate at pH 7; log K_ML(Cu) = 21.63. DOTA: pH- and [Na⁺]-dependent; log K_ML(Cu) = 22.25
Quantified Difference	NOTP yields a single EPR-detectable species vs. two isomeric species for NOTA and DOTA; NOTP coordination mode invariant with pH while NOTA/DOTA coordination stoichiometry changes
Conditions	Aqueous solution, variable pH, 298 K, EPR spectroscopy (frozen samples) and electronic absorption spectrophotometry

Why This Matters

A predictable, condition-independent coordination mode simplifies quality control, speciation analysis, and reproducibility in both research and GMP settings; the absence of pH-sensitive coordination equilibria in NOTP complexes reduces the risk of unintended speciation changes during radiolabeling or in vivo circulation.

• [1] Geraldes, C.F.G.C.; Marques, M.P.M.; Castro, B.; Pereira, E. Study of copper(II) polyazamacrocyclic complexes by electronic absorption spectrophotometry and EPR spectroscopy. Eur. J. Inorg. Chem. 2000, 559–565. View Source

Evidence 4: NOTP's Tri-anionic Ga(III) Complex Enables Tunable Renal Clearance Kinetics Distinct from Neutral NOTA and NOTPME Chelates

Biodistribution and gamma imaging studies in Wistar rats comparing ⁶⁷Ga³⁺ complexes of NOTA, NOTP, and NOTPME demonstrate a clear charge-clearance relationship [1]. The tri-anionic [⁶⁷Ga](NOTP)³⁻ chelate exhibits considerably slower kidney uptake and elimination compared to the neutral [⁶⁷Ga](NOTA) and [⁶⁷Ga](NOTPME) chelates, while all three complexes display renal clearance and are almost completely eliminated within 24 hours [1]. NMR structural analysis confirms that the Ga(NOTP)³⁻ complex adopts a highly symmetrical, pseudo-octahedral geometry with a very rigid chelate ring (all ring protons non-equivalent by ¹H NMR) and is stable in aqueous solution across a wide pH range [2]. This rigidity is greater than that observed for the Ga(NOTA) complex, contributing to its high kinetic inertness [2].

⁶⁷Ga Clearance

Head-to-head

Tri-anionic complex slows renal elimination

[Ga(NOTP)]³⁻ Slower uptake

[Ga(NOTA)] Rapid clearance

Supports charge-based pharmacokinetic tuning context

Wistar rat model; near-complete 24 h elimination for all chelates

Evidence Dimension	In vivo kidney uptake and elimination rate of ⁶⁷Ga-labeled chelates in Wistar rats
Target Compound Data	[⁶⁷Ga](NOTP)³⁻: considerably slower kidney uptake and elimination; net charge –3
Comparator Or Baseline	[⁶⁷Ga](NOTA): neutral complex, rapid renal uptake and excretion. [⁶⁷Ga](NOTPME): neutral complex, rapid renal uptake and excretion
Quantified Difference	Qualitatively distinct clearance profiles — slower for NOTP vs. rapid for NOTA/NOTPME; near-complete 24 h elimination for all three
Conditions	Wistar rat model, intravenous administration, gamma imaging and biodistribution at multiple time points up to 24 h

Why This Matters

The ability to modulate clearance rate through choice of chelator charge state provides a design parameter for radiopharmaceutical developers: faster-clearing neutral complexes (NOTA/NOTPME) suit kidney imaging, while slower-clearing anionic NOTP complexes may be advantageous for applications requiring extended circulation or altered biodistribution profiles.

• [1] Prata, M.I.M.; Santos, A.C.; Geraldes, C.F.G.C.; de Lima, J.J.P. Characterisation of ⁶⁷Ga³⁺ complexes of triaza macrocyclic ligands: biodistribution and clearance studies. Nucl. Med. Biol. 1999, 26, 707–713. View Source
• [2] Prata, M.I.M.; Santos, A.C.; Geraldes, C.F.G.C.; de Lima, J.J.P. Structural and in vivo studies of metal chelates of Ga(III) relevant to biomedical imaging. J. Inorg. Biochem. 2000, 79, 359–363. View Source

Evidence 5: NOTP Enables Anion-Directed Supramolecular Self-Assembly with Lanthanides, Yielding Four Distinct Structural Architectures with Tunable Fluorescence, Magnetic, and Catalytic Properties

Reactions of NOTP [notpH₆] with different lanthanide salts and counterions produce four structurally distinct types of Ln-notp compounds, directed by the nature of the anion (NO₃⁻, Cl⁻, ClO₄⁻) and pH conditions [1]. Type 1 (NO₃⁻ counterion) forms dimers of {Ln₂(notpH₄)₂(NO₃)₂(H₂O)₂} connected by O-P-O and μ-O bridges; Type 2 (Cl⁻) contains similar dimers further linked into alternating chains via O-P-O bridges; Type 3 (ClO₄⁻) forms chains linked by perchlorate hydrogen bonding into undulating layers; and Type 4 (ClO₄⁻, different stoichiometry) yields a brick-wall-like layer structure with large channels along the [100] direction [1]. The triazamacrocyclic nitrogen atoms are not coordinated to Ln(III) in any of these structures, with metal binding occurring exclusively through phosphonate oxygen donors — a coordination mode that differs fundamentally from NOTA's N₃O₃ carboxylate binding [1]. The resulting compounds exhibit lanthanide-specific properties: Eu and Tb compounds show characteristic fluorescence, Gd compounds display magnetic properties, and the Type 4 Gd compound demonstrates catalytic activity [1].

Ln(III) Self-Assembly

Class-level

4 distinct structural architectures

Anion-directed NO₃⁻/Cl⁻/ClO₄⁻

Reported counterion-switchable framework context

Eu, Gd, Tb; fluorescence, magnetic, and catalytic properties observed

Evidence Dimension	Structural diversity of Ln(III) complexes as a function of counterion identity
Target Compound Data	NOTP with Ln(III): four distinct structure types (dimer, chain, layer, brick-wall) directed by NO₃⁻, Cl⁻, or ClO₄⁻ counterions; N atoms not coordinated to metal
Comparator Or Baseline	NOTA with Ln(III): typically forms N₃O₃-coordinated complexes with different structural outcomes; no comparable anion-directed structural diversity reported in a single study
Quantified Difference	4 distinct crystal structure types from a single ligand system; structural architecture switchable by choice of lanthanide salt counterion
Conditions	Aqueous/organic mixed solvent, variable pH, reactions with Eu, Gd, and Tb nitrate/chloride/perchlorate salts

Why This Matters

For researchers procuring chelators for lanthanide-based materials — whether for luminescent probes, magnetic materials, or catalysis — NOTP's demonstrated anion-directed structural diversity offers a level of architectural control not accessible with NOTA, enabling rational design of coordination polymers with tailored properties.

• [1] Bao, S.-S.; Ma, L.-F.; Wang, Y.; Fang, L.; Zhu, C.-J.; Li, Y.-Z.; Zheng, L.-M. Anion-directed self-assembly of lanthanide–notp compounds and their fluorescence, magnetic, and catalytic properties. Chem. Eur. J. 2007, 13, 2333–2343. View Source

High-Impact Application Scenarios for NOTP: Where Quantitative Differentiation Drives Procurement Decisions

Room-Temperature, Low-Concentration ⁶⁸Ga Kit-Based Radiopharmaceutical Formulation

NOTP is the chelator of choice when developing one-step, room-temperature ⁶⁸Ga radiolabeling kits at near-neutral pH and low chelator concentrations. Evidence 1 demonstrates that NOTP maintains 84% radiochemical yield at 0.5 μM, where NOTA collapses to 3.8% and DOTA to 2.3% [1]. This enables robust radiopharmaceutical formulation at chelator-to-biomolecule ratios that minimize potential pharmacological interference from excess unlabeled ligand. For peptide-receptor-targeted PET tracers requiring gentle labeling conditions to preserve biomolecule integrity, NOTP provides a substantial operational window not available with carboxylate chelators.

Fe(III)-Based MRI Contrast Agent Development with Enhanced Relaxivity

For researchers developing iron-based MRI contrast agents as alternatives to gadolinium, NOTP offers a 64% relaxivity advantage over the carboxylate analog NOTA (r₁ = 1.0 vs. 0.61 mM⁻¹ s⁻¹ at 1.4 T, pH 7.4, 33 °C) [2]. This elevation in relaxivity, combined with demonstrated kinetic inertness to acid-catalyzed dissociation and trans-metalation, makes Fe(NOTP) a compelling candidate scaffold. The compound's confirmed in vivo contrast enhancement and renal clearance pathway further support its translational potential as a gadolinium-free MRI probe.

Charge-Modulated Pharmacokinetic Engineering for Gallium Radiopharmaceuticals

When a radiopharmaceutical application requires extended circulation or altered biodistribution compared to rapidly cleared neutral chelates, NOTP's tri-anionic [Ga(NOTP)]³⁻ complex provides a built-in pharmacokinetic differentiation mechanism [3]. Evidence 4 establishes that while neutral [Ga(NOTA)] clears rapidly through the kidneys — advantageous for renal imaging — the negatively charged [Ga(NOTP)]³⁻ exhibits considerably slower kidney uptake and elimination [3]. This charge-dependent clearance tuning is a rational design parameter for applications such as tumor pretargeting, where the slower clearance of NOTP chelates may enhance target accumulation.

Anion-Templated Lanthanide Coordination Polymer Synthesis

NOTP uniquely supports anion-directed self-assembly with lanthanide ions (Eu³⁺, Gd³⁺, Tb³⁺) to produce four distinct structural architectures — dimers, alternating chains, undulating layers, and brick-wall frameworks — simply by selecting the counterion (NO₃⁻, Cl⁻, or ClO₄⁻) [4]. This structural versatility enables researchers to program fluorescence, magnetic, or catalytic functionality into the resulting materials by choice of lanthanide and counterion combination. For materials chemistry groups synthesizing luminescent probes, single-molecule magnets, or heterogeneous catalysts based on lanthanide-phosphonate frameworks, NOTP offers a degree of structural modularity that carboxylate-based chelators such as NOTA have not been demonstrated to match.

Application

Selection Property

Validation Focus

⁶⁸Ga PET radiopharmaceutical research

Low-concentration radiolabeling efficiency

Radiochemical yield at sub-stoichiometric chelator levels

Fe(III)-based MRI contrast-agent studies

Proton relaxivity enhancement

Kinetic inertness and trans-metalation resistance

Gallium radiopharmaceutical biodistribution

Charge-dependent clearance modulation

In vivo renal uptake and elimination kinetics

Lanthanide-based supramolecular materials

Anion-directed structural diversity

Counterion-controlled framework architecture

• [1] Tsionou, M.I.; Knapp, C.E.; Foley, C.A.; Munteanu, C.R.; Cakebread, A.; Imberti, C.; Eykyn, T.R.; Young, J.D.; Paterson, B.M.; Blower, P.J.; Ma, M.T. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Sci. Rep. 2017, 7, 15586. Tables 2–3. View Source
• [2] Kras, E.A.; Abozeid, S.M.; Eduardo, W.; Spernyak, J.A.; Morrow, J.R. Comparison of phosphonate, hydroxypropyl and carboxylate pendants in Fe(III) macrocyclic complexes as MRI contrast agents. J. Inorg. Biochem. 2021, 225, 111594. View Source
• [3] Prata, M.I.M.; Santos, A.C.; Geraldes, C.F.G.C.; de Lima, J.J.P. Characterisation of ⁶⁷Ga³⁺ complexes of triaza macrocyclic ligands: biodistribution and clearance studies. Nucl. Med. Biol. 1999, 26, 707–713. View Source
• [4] Bao, S.-S.; Ma, L.-F.; Wang, Y.; Fang, L.; Zhu, C.-J.; Li, Y.-Z.; Zheng, L.-M. Anion-directed self-assembly of lanthanide–notp compounds and their fluorescence, magnetic, and catalytic properties. Chem. Eur. J. 2007, 13, 2333–2343. View Source